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Compound of Interest

Compound Name: Picloram triethylamine salt

Cat. No.: B15476889 Get Quote

In-Depth Technical Guide to Picloram
Triethylamine Salt
This technical guide provides a comprehensive overview of Picloram triethylamine salt,
including its chemical identifiers, physicochemical properties, analytical methodologies, and

mechanism of action. This document is intended for researchers, scientists, and professionals

in drug development and related fields.

Chemical Identity and Properties
Picloram triethylamine salt is the salt formed from the herbicide Picloram and triethylamine.

Picloram itself is a systemic herbicide used to control woody plants and a wide range of broad-

leaved weeds.[1] The triethylamine salt formulation enhances its utility in various applications.

Chemical Identifiers
A summary of the key chemical identifiers for Picloram triethylamine salt is presented in

Table 1. These identifiers are crucial for the accurate identification and referencing of the

compound in research and regulatory documentation.

Table 1: Chemical Identifiers for Picloram Triethylamine Salt
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Identifier Value Reference

CAS Number 35832-11-2 [2][3]

Molecular Formula C₁₂H₁₈Cl₃N₃O₂ [2]

Component Formulas
C₆H₃Cl₃N₂O₂ (Picloram) ·

C₆H₁₅N (Triethylamine)
[3]

Molecular Mass 342.6 g/mol [2]

IUPAC Name

4-amino-3,5,6-

trichloropyridine-2-carboxylic

acid;N,N-diethylethanamine

[2]

InChI

InChI=1S/C6H3Cl3N2O2.C6H

15N/c7-1-3(10)2(8)5(9)11-

4(1)6(12)13;1-4-7(5-2)6-

3/h(H2,10,11)(H,12,13);4-

6H2,1-3H3

[3]

InChIKey
WFMULRZXIUQYFV-

UHFFFAOYSA-N
[3]

Canonical SMILES
CCN(CC)CC.C1(=C(C(=NC(=

C1Cl)Cl)C(=O)O)Cl)N
[3]

Synonyms
Picloram-triethylammonium,

Triethylamine salt of picloram
[2]

Physicochemical Properties
The physicochemical properties of Picloram triethylamine salt are essential for understanding

its environmental fate and behavior. While specific experimental data for the salt is limited,

properties of the parent compound, Picloram, and related salts provide valuable insights.

Table 2: Physicochemical Properties of Picloram and its Triethylamine Salt
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Property Value Compound Reference

Melting Point
Decomposes at 215

°C
Picloram [1]

Vapor Pressure
8.0 x 10⁻⁵ mPa (at 20

°C)

Picloram-

triethylammonium
[4]

Octanol-Water

Partition Coefficient

(log P)

1.20 x 10¹ (at pH 7, 20

°C)

Picloram-

triethylammonium
[4]

Water Solubility 430 mg/L (at 25 °C) Picloram [1]

Mechanism of Action
Picloram is a synthetic auxin, also referred to as an "auxin mimic".[5][6] Its herbicidal activity

stems from its ability to mimic the plant growth hormone indole-3-acetic acid (IAA). By binding

to auxin receptors, Picloram disrupts normal plant growth processes, leading to uncontrolled

and disorganized cell division and elongation.[5][6] This ultimately results in the death of

susceptible plants. The precise molecular mechanism is believed to involve the acidification of

the cell wall, which promotes cell elongation.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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